Cas no 1689-72-1 (Phenol, 2-[(2-naphthalenylimino)methyl]-)

• Product Name: Phenol, 2-[(2-naphthalenylimino)methyl]-
• CAS No: 1689-72-1
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 1350320
• PubChem ID: 619023
• Update Time: 2025-04-20

Phenol, 2-[(2-naphthalenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(2-naphthalenylimino)methyl]-
• 6-[(naphthalen-2-ylamino)methylidene]cyclohexa-2,4-dien-1-one
• SCHEMBL18489482
• SCHEMBL11238328
• 2-[(2-Naphthylimino)methyl]phenol
• 1689-72-1
• FLUBOKFZUHGTFP-LDADJPATSA-N
• 2-salicylideneaminonaphthalene
• 2-((Naphthalen-2-ylimino)methyl)phenol
• DTXSID00425234
• 2-[(e)-(naphthalen-2-ylimino)methyl]phenol
• 2-(Salicylideneamino)naphthalene
• 2-[(E)-(2-Naphthylimino)methyl]phenol #
• 2-[(E)-(Naphthalen-2-yl)iminomethyl]phenol
• 2-[(E)-[(naphthalen-2-yl)imino]methyl]phenol

• Inchi： 1S/C17H13NO/c19-17-8-4-3-7-15(17)12-18-16-10-9-13-5-1-2-6-14(13)11-16/h1-12,19H/b18-12+
• InChI Key： FLUBOKFZUHGTFP-LDADJPATSA-N
• SMILES： OC1C=CC=CC=1/C=N/C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59